Cas no 16109-66-3 (2-amino-3-(1-hydroxycyclohexyl)propanoic acid)

• Product Name: 2-amino-3-(1-hydroxycyclohexyl)propanoic acid
• CAS No: 16109-66-3
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5812345
• PubChem ID: 22326216
• Update Time: 2025-06-08

2-amino-3-(1-hydroxycyclohexyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanoic acid, α-amino-1-hydroxy-
• 2-amino-3-(1-hydroxycyclohexyl)propanoic acid
• 2-amino-3-(1-hydroxycyclohexyl)propanoicacid
• SCHEMBL935989
• EN300-1298206
• 16109-66-3

• Inchi： 1S/C9H17NO3/c10-7(8(11)12)6-9(13)4-2-1-3-5-9/h7,13H,1-6,10H2,(H,11,12)
• InChI Key： HFPHNIDIXPWKDJ-UHFFFAOYSA-N
• SMILES： C(C1(CCCCC1)O)C(N)C(=O)O

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.210±0.06 g/cm3(Predicted)
• Boiling Point: 358.8±17.0 °C(Predicted)
• pka: 2.31±0.10(Predicted)

Additional information on 2-amino-3-(1-hydroxycyclohexyl)propanoic acid

Introduction to 2-amino-3-(1-hydroxycyclohexyl)propanoic acid (CAS No. 16109-66-3)

2-amino-3-(1-hydroxycyclohexyl)propanoic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural properties and potential biological activities. This compound, identified by the CAS number 16109-66-3, has garnered attention due to its role in various chemical and biochemical applications. The molecular structure of this compound consists of an amino group, a carboxylic acid group, and a cyclohexyl side chain, which contributes to its diverse reactivity and functionality.

The synthesis and characterization of 2-amino-3-(1-hydroxycyclohexyl)propanoic acid have been extensively studied in recent years. Researchers have explored its potential as a building block for more complex molecules, particularly in the development of novel therapeutic agents. The presence of both the amino and hydroxyl functional groups makes this compound a versatile intermediate in organic synthesis, enabling modifications that can tailor its biological properties for specific applications.

Recent advancements in the field of medicinal chemistry have highlighted the importance of 2-amino-3-(1-hydroxycyclohexyl)propanoic acid in drug design. Its structural motif has been incorporated into various drug candidates that target different disease mechanisms. For instance, studies have shown that derivatives of this compound exhibit promising activities as enzyme inhibitors and receptor modulators. These findings underscore the compound's potential as a pharmacophore in the development of new drugs.

The cyclohexyl side chain in 2-amino-3-(1-hydroxycyclohexyl)propanoic acid is particularly noteworthy, as it can influence the compound's solubility, metabolic stability, and interaction with biological targets. This feature has been exploited in the design of prodrugs and bioavailability-enhancing agents. Additionally, the hydroxyl group provides a site for further chemical modifications, allowing researchers to fine-tune the compound's properties for optimal efficacy and safety.

In vitro studies have demonstrated that 2-amino-3-(1-hydroxycyclohexyl)propanoic acid exhibits interesting pharmacological profiles. For example, it has been shown to interact with certain enzymes involved in metabolic pathways relevant to inflammation and pain management. These interactions suggest that this compound may have therapeutic potential in conditions such as arthritis and neuropathic pain. Further research is ongoing to elucidate its mechanisms of action and explore new applications.

The role of 2-amino-3-(1-hydroxycyclohexyl)propanoic acid in drug discovery is further supported by its compatibility with modern synthetic methodologies. Advances in automated synthesis and computational chemistry have made it easier to explore derivatives of this compound rapidly. These tools allow researchers to predict the biological activity of new analogs with high accuracy, accelerating the drug development process.

From a chemical biology perspective, 2-amino-3-(1-hydroxycyclohexyl)propanoic acid serves as a valuable tool for understanding enzyme function and substrate recognition. Its structural features make it an excellent candidate for use in enzyme kinetics studies and molecular docking simulations. By studying how this compound interacts with biological targets, scientists can gain insights into disease pathways and develop more effective therapeutic strategies.

The industrial significance of 2-amino-3-(1-hydroxycyclohexyl)propanoic acid cannot be overstated. Its synthesis on an industrial scale has been optimized for efficiency and cost-effectiveness, making it accessible for large-scale applications. This accessibility is crucial for pharmaceutical companies looking to incorporate this compound into their drug candidates without facing prohibitive production costs.

The environmental impact of producing 2-amino-3-(1-hydroxycyclohexyl)propanoic acid is also a consideration that has been addressed through green chemistry principles. Researchers have developed sustainable synthetic routes that minimize waste generation and reduce energy consumption. These efforts align with global initiatives to promote environmentally friendly practices in the chemical industry.

In conclusion, 2-amino-3-(1-hydroxycyclohexyl)propanoic acid (CAS No. 16109-66-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its versatility in chemical modifications, make it a valuable asset for drug discovery efforts. As research continues to uncover new applications for this compound, its importance in advancing medical science is likely to grow even further.